![molecular formula C18H18N4O2S B5557234 3-{1-[(2-benzyl-1,3-thiazol-4-yl)carbonyl]-2-pyrrolidinyl}-4-methyl-1,2,5-oxadiazole](/img/structure/B5557234.png)
3-{1-[(2-benzyl-1,3-thiazol-4-yl)carbonyl]-2-pyrrolidinyl}-4-methyl-1,2,5-oxadiazole
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Description
3-{1-[(2-benzyl-1,3-thiazol-4-yl)carbonyl]-2-pyrrolidinyl}-4-methyl-1,2,5-oxadiazole is a useful research compound. Its molecular formula is C18H18N4O2S and its molecular weight is 354.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 354.11504700 g/mol and the complexity rating of the compound is 474. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Synthetic Methodologies and Heterocyclic Chemistry
The synthesis and chemical properties of 1,3,4-oxadiazoles and their derivatives have been a subject of interest due to their potential applications in creating novel compounds with significant biological activities. For example, Dondoni et al. (1984) demonstrated a method for synthesizing unsymmetrical azadiaryls, including oxadiazole derivatives, by reacting thiazole and pyridine derivatives with silylazoles, showcasing the versatility of oxadiazoles in heterocyclic synthesis (Dondoni, T. Dall'occo, Galliani, Mastellari, & Medici, 1984).
Anticancer Research
Substituted 1,3,4-oxadiazoles have been explored for their anticancer properties. Redda and Gangapuram (2007) reported the synthesis of substituted 1,3,4-oxadiazolyl tetrahydropyridines as potential anticancer agents, emphasizing the structural versatility of oxadiazoles in the design of novel therapeutic agents (Redda & Gangapuram, 2007).
Corrosion Inhibition
Oxadiazole derivatives have been investigated for their corrosion inhibition properties. Ammal, Prajila, and Joseph (2018) studied the effectiveness of 1,3,4-oxadiazole derivatives in protecting mild steel against corrosion in acidic environments. Their research highlights the application of oxadiazoles in materials science and engineering (Ammal, Prajila, & Joseph, 2018).
Novel Synthetic Pathways
The development of new synthetic pathways for creating oxadiazole-containing compounds is a crucial area of research. Kharchenko, Detistov, and Orlov (2008) described a one-pot condensation method for synthesizing novel 4-(1,2,4-oxadiazol-5-yl)pyrrolidin-2-one bicyclic systems, indicating the ongoing interest in efficient syntheses of complex oxadiazole derivatives (Kharchenko, Detistov, & Orlov, 2008).
Antimicrobial and Antitubercular Agents
Chavan, Deshpande, Borade, Shinde, Mhaske, Sarkar, & Bobade (2019) explored 1,3,4-oxadiazole and benzothiazolylthioether derivatives for their antimycobacterial properties, contributing to the search for new treatments against tuberculosis (Chavan et al., 2019).
Properties
IUPAC Name |
(2-benzyl-1,3-thiazol-4-yl)-[2-(4-methyl-1,2,5-oxadiazol-3-yl)pyrrolidin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18N4O2S/c1-12-17(21-24-20-12)15-8-5-9-22(15)18(23)14-11-25-16(19-14)10-13-6-3-2-4-7-13/h2-4,6-7,11,15H,5,8-10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WTSYEYLPKLSFAD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NON=C1C2CCCN2C(=O)C3=CSC(=N3)CC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
354.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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